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Compound of Interest

Compound Name: (R)-3-(Methylsulfonyl)pyrrolidine

Cat. No.: B059380 Get Quote

(R)-3-(Methylsulfonyl)pyrrolidine: A Technical
Overview of Physical Properties
This guide provides a summary of the available physical property data for (R)-3-
(Methylsulfonyl)pyrrolidine, a compound of interest for researchers and professionals in the

field of drug development and chemical synthesis. The following sections detail the predicted

boiling point and density of this molecule.

Predicted Physical Properties
The physical properties of (R)-3-(Methylsulfonyl)pyrrolidine have been estimated through

computational methods. It is important to note that these are predicted values and may differ

from experimentally determined figures.

Physical Property Predicted Value

Boiling Point 326.9 ± 31.0 °C[1][2][3][4]

Density 1.23 ± 0.1 g/cm³[1][2][3][4]
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Detailed experimental protocols for the determination of the boiling point and density of (R)-3-
(Methylsulfonyl)pyrrolidine are not available in the public domain at the time of this report.

The values presented are based on predictive models.

Logical Relationship of Available Data
The following diagram illustrates the current state of data availability for the physical properties

of (R)-3-(Methylsulfonyl)pyrrolidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. (R)-3-(Methylsulfonyl)pyrrolidine | 1234576-84-1 [chemicalbook.com]

3. 3-(METHANESULFONYL)PYRROLIDINE | 433980-62-2 [chemicalbook.com]

4. (S)-3-(Methylsulfonyl)pyrrolidine | 290328-57-3 [m.chemicalbook.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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